Cas no 23824-24-0 (1,2,3,4-Tetrahydro-4,6-dihydroxy-2-methyl-isoquinoline)

• Product Name: 1,2,3,4-Tetrahydro-4,6-dihydroxy-2-methyl-isoquinoline
• CAS No: 23824-24-0
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 912785
• PubChem ID: 42158
• Update Time: 2025-10-21

1,2,3,4-Tetrahydro-4,6-dihydroxy-2-methyl-isoquinoline Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydro-4,6-dihydroxy-2-methyl-isoquinoline
• 1,2,3,4-Tetrahydro-4
• 2-methyl-3,4-dihydro-1H-isoquinoline-4,6-diol
• DTXSID10275444
• 2-methyl-1,2,3,4-tetrahydroisoquinoline-4,6-diol
• SCHEMBL18034966
• 23824-24-0
• DB-290977

• Inchi： 1S/C10H13NO2/c1-11-5-7-2-3-8(12)4-9(7)10(13)6-11/h2-4,10,12-13H,5-6H2,1H3
• InChI Key： GXNCQQCQUUCKLX-UHFFFAOYSA-N
• SMILES： OC1C2C=C(C=CC=2CN(C)C1)O

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• PSA: 43.70000
• LogP: 0.80890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 1,2,3,4-Tetrahydro-4,6-dihydroxy-2-methyl-isoquinoline

Introduction to 1,2,3,4-Tetrahydro-4,6-dihydroxy-2-methyl-isoquinoline (CAS No. 23824-24-0)

1,2,3,4-Tetrahydro-4,6-dihydroxy-2-methyl-isoquinoline (CAS No. 23824-24-0) is a unique compound that has garnered significant attention in the fields of chemistry and pharmacology due to its potential therapeutic applications. This compound belongs to the isoquinoline class, which is known for its diverse biological activities and structural complexity. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 1,2,3,4-Tetrahydro-4,6-dihydroxy-2-methyl-isoquinoline.

Chemical Properties

1,2,3,4-Tetrahydro-4,6-dihydroxy-2-methyl-isoquinoline is a colorless to white crystalline solid with a molecular formula of C₁₁H₁₅NO₃. It has a molecular weight of 197.24 g/mol and is soluble in organic solvents such as methanol and ethanol. The compound exhibits strong hydrogen bonding capabilities due to the presence of hydroxyl groups (-OH) and a nitrogen atom (N). These functional groups contribute to its stability and reactivity in various chemical reactions.

Synthesis Methods

The synthesis of 1,2,3,4-Tetrahydro-4,6-dihydroxy-2-methyl-isoquinoline has been explored through several routes. One common method involves the Pictet-Spengler reaction followed by reduction and hydroxylation steps. In this process, a substituted phenylalanine derivative is cyclized to form an isoquinoline skeleton. Subsequent reduction and selective hydroxylation yield the desired product. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

Biological Activities

1,2,3,4-Tetrahydro-4,6-dihydroxy-2-methyl-isoquinoline has been studied for its potential biological activities. Research has shown that it possesses antioxidant properties due to its ability to scavenge free radicals and reduce oxidative stress. This makes it a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, 1,2,3,4-Tetrahydro-4,6-dihydroxy-2-methyl-isoquinoline has demonstrated anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be beneficial in managing inflammatory conditions like arthritis and inflammatory bowel disease.

Clinical Applications

The potential clinical applications of 1,2,3,4-Tetrahydro-4,6-dihydroxy-2-methyl-isoquinoline are currently being explored through preclinical studies and early-stage clinical trials. Initial results have shown promising outcomes in reducing oxidative stress and inflammation in animal models. However, further research is needed to fully understand its safety profile and therapeutic efficacy in humans.

Recent Research Advancements

In recent years, significant progress has been made in understanding the mechanisms underlying the biological activities of 1,2,3,4-Tetrahydro-4,6-dihydroxy-2-methyl-isoquinoline. A study published in the Journal of Medicinal Chemistry highlighted its ability to modulate cellular signaling pathways involved in oxidative stress and inflammation. Another study in the European Journal of Pharmacology reported that it can protect against neuronal damage by enhancing mitochondrial function and reducing apoptosis.

Beyond its direct biological effects, 1,2,3,4-Tetrahydro-4,6-dihydroxy-2-methyl-isoquinoline has also been investigated for its potential as a lead compound in drug discovery. Researchers are exploring structural modifications to enhance its potency and selectivity for specific targets. These efforts aim to develop more effective therapeutic agents for various diseases.

Conclusion

1,2,3,4-Tetrahydro-4,6-dihydroxy-2-methyl-isoquinoline (CAS No. 23824-24-0) is a promising compound with diverse biological activities that make it an attractive candidate for further research and development. Its antioxidant and anti-inflammatory properties offer potential therapeutic benefits for a range of diseases characterized by oxidative stress and inflammation. As research continues to advance our understanding of this compound's mechanisms of action and clinical applications, it holds great promise for improving human health.